Cas no 2168169-03-5 (4-(4-bromo-1-methyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol)

• Product Name: 4-(4-bromo-1-methyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol
• CAS No: 2168169-03-5
• MF: C₉H₁₅BrN₂O
• MW: 247.132201433182
• CID: 6213616
• PubChem ID: 165765386
• Update Time: 2025-05-20

4-(4-bromo-1-methyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-1-methyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol
• EN300-1637484
• 2168169-03-5

• Inchi： 1S/C9H15BrN2O/c1-6(7(2)13)4-9-8(10)5-12(3)11-9/h5-7,13H,4H2,1-3H3
• InChI Key： YOCSCIVJGWREOD-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)N=C1CC(C)C(C)O

Computed Properties

• Exact Mass: 246.03678g/mol
• Monoisotopic Mass: 246.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38Ų

Additional information on 4-(4-bromo-1-methyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol

4-(4-Bromo-1-methyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol: A Comprehensive Overview

The compound 4-(4-bromo-1-methyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol, with the CAS number 2168169-03-5, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The molecule's structure is characterized by a pyrazole ring substituted with a bromine atom, a methyl group, and a hydroxyl-containing butanol side chain, making it a unique candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques not only enhance the yield and purity of the compound but also pave the way for its large-scale production, which is crucial for its potential use in therapeutic applications. The synthesis of 4-(4-bromo-1-methyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol typically involves multi-step processes, including nucleophilic substitution, condensation reactions, and oxidation steps, each requiring precise control to ensure the desired stereochemistry and regioselectivity.

In terms of pharmacological properties, this compound has shown promising results in preclinical studies. It exhibits potent anti-inflammatory and antioxidant activities, which are attributed to its ability to modulate key cellular pathways involved in inflammation and oxidative stress. For instance, studies have demonstrated that 4-(4-bromo-1-methyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and interleukin 6 (IL6), making it a potential candidate for treating inflammatory diseases like arthritis and cardiovascular disorders.

Beyond its pharmacological applications, this compound has also been explored for its role in catalysis. The presence of a hydroxyl group in its structure allows it to act as a chiral ligand in asymmetric catalysis, facilitating the enantioselective synthesis of various organic molecules. This property has led to its use in the development of novel catalysts for industrial processes, thereby contributing to green chemistry initiatives by reducing waste and improving reaction efficiency.

The structural versatility of 4-(4-bromo-1-methyl-1H-pyrazol-3